Cas no 108500-46-5 (2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester)
2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester
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- Inchi: 1S/C15H10ClNO3/c1-19-15(18)11-5-3-2-4-10(11)14-17-12-8-9(16)6-7-13(12)20-14/h2-8H,1H3
- InChI Key: QBJNWKBHVZVGKS-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1C1=NC2=CC(Cl)=CC=C2O1
2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485455-1g |
Methyl 2-(5-chlorobenzo[d]oxazol-2-yl)benzoate |
108500-46-5 | 97% | 1g |
$480 | 2023-11-25 | |
| Ambeed | A717724-1g |
Methyl 2-(5-chlorobenzo[d]oxazol-2-yl)benzoate |
108500-46-5 | 97% | 1g |
$400.0 | 2024-04-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD606280-1g |
Methyl 2-(5-chlorobenzo[d]oxazol-2-yl)benzoate |
108500-46-5 | 97% | 1g |
¥2744.0 | 2023-03-01 |
2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester
Research Briefing on 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester (CAS: 108500-46-5)
2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester (CAS: 108500-46-5) is a benzooxazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of antimicrobial and anticancer research. The following briefing synthesizes the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.
Recent studies have focused on the synthetic pathways for 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester, emphasizing its efficient production and scalability. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which improved yield and reduced byproducts. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.
In terms of biological activity, research has demonstrated that 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester exhibits potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2022 Antimicrobial Agents and Chemotherapy paper reported that the compound disrupts bacterial cell wall synthesis by targeting key enzymes, offering a potential avenue for addressing antibiotic resistance. Additionally, preliminary in vitro studies suggest that it may also possess anticancer properties, particularly against colorectal cancer cell lines, as noted in a 2023 Bioorganic & Medicinal Chemistry Letters publication.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester. Current research is investigating structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials, with a focus on its safety and efficacy profiles.
In conclusion, 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its dual antimicrobial and anticancer potential positions it as a versatile scaffold for future drug development. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.
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